Cas no 19781-29-4 (3-Ethyl-4-octanone)

3-Ethyl-4-octanone Properties

Names and Identifiers

• 3-Ethyl-4-octanone
• 3-ethyloctan-4-one
• 3-Aethyl-octan-4-on
• 3-ethyl-octan-4-one
• 4-Octanone,3-ethyl
• SCHEMBL11575753
• FT-0692155
• AS-57401
• MFCD00048806
• AKOS037645127
• DTXSID60173486
• 3-Ethyl-4-octanone, AldrichCPR
• 4-Octanone, 3-ethyl-
• 19781-29-4
• XIQNUWMKJWNUCQ-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00048806
• InChIKey： XIQNUWMKJWNUCQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H20O/c1-4-7-8-10(11)9(5-2)6-3/h9H,4-8H2,1-3H3
• SMILES： CCCCC(=O)C(CC)CC

Computed Properties

• Exact Mass: 156.15100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 156.151
• Heavy Atom Count: 11
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 3.18190
• PSA: 17.07000
• Refractive Index: 1.42
• Boiling Point: 199.3±8.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.3±0.4 mmHg at 25°C
• Flash Point: 69.9±7.5 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.8±0.1 g/cm3